![molecular formula C15H10ClF4NO B5410184 N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-fluorophenyl)acetamide](/img/structure/B5410184.png)
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-fluorophenyl)acetamide
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Description
“N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-fluorophenyl)acetamide” is an organic compound that contains a trifluoromethyl group (-CF3), a chloro group (-Cl), and a fluoro group (-F) attached to different phenyl rings, which are then linked by an acetamide group (-NHCOCH3). The presence of these groups could potentially give this compound unique physical and chemical properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of two phenyl rings, one with a trifluoromethyl and a chloro group, and the other with a fluoro group. These are connected by an acetamide group. The presence of these electronegative atoms (F, Cl) could result in a polar molecule with potential for hydrogen bonding due to the presence of the amide group .Chemical Reactions Analysis
The chemical reactions of this compound could potentially involve the trifluoromethyl, chloro, fluoro, and acetamide groups. For example, the trifluoromethyl group is known to be quite stable but can participate in certain reactions under specific conditions . The chloro group might undergo nucleophilic substitution reactions, and the acetamide group could be involved in hydrolysis reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of electronegative atoms and polar groups could result in a relatively high melting point and boiling point compared to nonpolar compounds of similar size. It might also have good solubility in polar solvents .Mechanism of Action
Without specific context, it’s hard to define a mechanism of action for this compound. If it’s intended for use as a drug, the mechanism would depend on the biological target. If it’s used in a material or chemical context, the mechanism might refer to how it reacts or behaves under certain conditions .
Future Directions
The future research directions for this compound would depend on its intended use. If it shows promise as a pharmaceutical, further studies could be conducted to evaluate its efficacy, safety, and mechanism of action. If it’s intended for use in materials or chemical synthesis, research could focus on optimizing its synthesis and characterizing its properties .
properties
IUPAC Name |
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClF4NO/c16-13-6-5-11(8-12(13)15(18,19)20)21-14(22)7-9-1-3-10(17)4-2-9/h1-6,8H,7H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAKMNSIAFRKFDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClF4NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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